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Compound of Interest

Compound Name: 3,7-Dimethyloctyl isovalerate
CAS No.: 71662-26-5
Cat. No.: B12662854
Get Quote
. J

CAS Registry Number: 71662-26-5 Formula: C1sH3002 Molecular Weight: 242.40 g/mol IUPAC
Name: 3,7-Dimethyloctyl 3-methylbutanoate[1]

Introduction & Chemical Identity

3,7-Dimethyloctyl isovalerate, commonly known as Tetrahydrogeranyl isovalerate, is a
saturated terpenoid ester. Structurally, it is the esterification product of 3,7-dimethyloctanol
(Tetrahydrogeraniol) and isovaleric acid.

Unlike its unsaturated analogs (Geranyl isovalerate or Citronellyl isovalerate), this molecule
possesses a fully saturated alkyl chain. This saturation confers superior oxidative stability,
making it a critical "functional anchor" in fragrance and flavor formulations where long-term
stability against rancidity or polymerization is required. It functions primarily as a fixative with a
complex odor profile described as waxy, floral, and herbaceous with fruity undertones.

Structural Architecture
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The molecule consists of a branched C10 alcohol moiety (tetrahydrogeranyl) linked to a
branched C5 acid moiety (isovaleric). The absence of alkene double bonds (

) eliminates sites for autoxidation, significantly altering its refractive index and density
compared to geranyl esters.

Functional Impact of Saturation
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Figure 1: Structural synthesis and functional impact of the saturated alkyl chain.

Physicochemical Profile

The following data aggregates computational consensus and available experimental values.
Note the distinction between this saturated compound and its unsaturated analogs.

Thermodynamic & Rheological Properties
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Property

Value | Range

Condition

Causality/Relevanc
e

Boiling Point

269.0 °C (est.)

760 mmHg

High molecular weight
and lack of H-bonding
(ester) vs. alcohol

precursor.

Flash Point

110.5°C

Closed Cup

Classifies as a Class
[1IB Combustible
Liquid. Safe for
standard lab handling.

Vapor Pressure

0.0024 hPa

@ 20°C

Very low volatility
contributes to its role
as a fixative (base

note).

Density

0.855 — 0.865 g/cm?

@ 25°C

Lower than Geranyl
isovalerate (~0.89)
due to less efficient
packing of saturated

branched chains.

Refractive Index

1.435-1.445

@ 20°C

Lower than
unsaturated analogs
(1.458) due to lack of

pi-electron density.

LogP (o/w)

5.50 (est.)

Highly lipophilic.
Indicates rapid
absorption into lipid
bilayers and poor

water solubility.

Solubility & Partitioning

o Water Solubility: Insoluble (Est. 0.37 mg/L).
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» Solvent Compatibility: Miscible in all proportions with Ethanol (95%), Diethyl phthalate,
Benzyl benzoate, and Paraffin oil.

 Lipophilicity: The high LogP (5.5) suggests this compound will partition heavily into the oil
phase of emulsions, making it an excellent stabilizer for oil-based fragrances but challenging
for aqueous hydrogels without solubilizers.

Organoleptic Characterization
For fragrance and flavor development, the sensory profile is the primary quality attribute.
o Odor Type: Fruity, Floral, Herbal.[2]

o Odor Description: A complex profile opening with waxy, rose-petal notes, transitioning into a
herbaceous, slightly soapy nuance. It lacks the sharp "green" citral-like punch of geranyl
esters, offering a smoother, creamier "peach-skin" texture.

e Substantivity: >48 Hours on a smelling strip.

o Taste: Fruity (Peach/Apricot), slightly bitter at high concentrations (>20 ppm).

Synthesis & Production Protocol

The industrial standard for production is the direct Fischer esterification or transesterification.
The following protocol describes a laboratory-scale acid-catalyzed esterification.

Reagents

e 3,7-Dimethyloctanol (Tetrahydrogeraniol): 1.0 molar equivalent.

 Isovaleryl Chloride: 1.1 molar equivalent (for higher yield) OR Isovaleric Acid (with Dean-
Stark trap).

o Catalyst: p-Toluenesulfonic acid (pTSA) (if using acid) or Pyridine (if using acid chloride).

e Solvent: Toluene or Cyclohexane (azeotropic agent).

Experimental Workflow (Acid Chloride Route)
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This route is preferred for high purity research samples to avoid equilibrium limitations.

Setup: Flame-dried 3-neck round bottom flask equipped with a magnetic stirrer, addition
funnel, and Nz inlet.

e Charge: Add 3,7-dimethyloctanol (15.8 g, 100 mmol) and Pyridine (8.7 g, 110 mmol) in dry
Dichloromethane (DCM). Cool to 0°C.

» Addition: Dropwise addition of Isovaleryl chloride (13.3 g, 110 mmol) over 30 minutes.
Maintain temp < 5°C to prevent elimination side reactions.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC
(Hexane:EtOAc 9:1).

e Quench: Pour mixture into ice-cold 1M HCI (to remove pyridine).
o Workup: Wash organic layer with Sat. NaHCOs (remove acid), then Brine. Dry over MgSOea.

 Purification: Vacuum distillation. Collect fraction boiling at ~120-125°C @ 5 mmHg.
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Figure 2: Synthesis workflow via Acid Chloride route for high-purity isolation.

Quality Control & Analysis

To ensure suitability for pharmaceutical or high-end fragrance use, the following QC
parameters are mandatory.

Gas Chromatography - Mass Spectrometry (GC-MS)

¢ Column: DB-5 or HP-5MS (Non-polar, 5% Phenyl-methylpolysiloxane).

e Carrier Gas: Helium @ 1.0 mL/min.
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e Temp Program: 60°C (1 min hold)
20°C/min
280°C (5 min hold).

e Retention Time: Expect elution after Geranyl isovalerate due to slightly higher MW and
flexibility, though polarity is similar.

e Mass Spectrum: Look for molecular ion
(often weak). Base peak typically

85 (isovaleryl cation) or characteristic alkyl fragments.

Impurity Profile

o Unreacted Alcohol: 3,7-dimethyloctanol (Broad peak, earlier retention).
e Elimination Product: 3,7-dimethyl-1-octene (if reaction temp was too high).

Safety & Regulatory (E-E-A-T)

While no specific SDS exists for this exact CAS in the public domain, safety data is read-across
from Geranyl Isovalerate and Isoamyl Isovalerate.

e Hazard Classification (GHS):
o Skin Irritation: Category 2 (Causes skin irritation).[3][4]
o Eye Irritation: Category 2A (Causes serious eye irritation).

o Agquatic Toxicity: Chronic Category 2 (Toxic to aquatic life with long-lasting effects) - due to
high LogP.

o Handling: Use chemical resistant gloves (Nitrile). Avoid release to the environment.[3][4][5][6]

[7]8]

o |FRA Status: Not explicitly restricted, but must adhere to general purity criteria for terpenoid
esters.
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o Storage: Store in full, tight containers. Unlike geranyl esters, nitrogen blanketing is less
critical due to saturation, but recommended to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12662854/docs#technical-guide-
physicochemical-properties-engineering-profile-of-3-7-dimethyloctyl-isovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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